Cas no 2613384-66-8 (tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate)

• Product Name: tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate
• CAS No: 2613384-66-8
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD33031710
• CID: 5663929
• PubChem ID: 165890437
• Update Time: 2025-10-10

tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2613384-66-8
• tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate
• EN300-27721262

• MDL： MFCD33031710
• Inchi： 1S/C13H16N2O2/c1-13(2,3)17-12(16)15-8-9-6-4-5-7-10(9)11(15)14/h4-7,14H,8H2,1-3H3
• InChI Key： PIVQRONBGQJFLA-UHFFFAOYSA-N
• SMILES： O(C(N1C(C2C=CC=CC=2C1)=N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų

Additional information on tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate

Introduction to Tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2613384-66-8)

Tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate, a compound with the chemical formula C₁₄H₁₇N₂O₂, is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2613384-66-8, belongs to the class of heterocyclic compounds and exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate features a tert-butyl group attached to an imino-substituted isoindole core. This distinctive arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its application in synthetic chemistry and biological assays. The presence of both nitrogen and oxygen heteroatoms in its structure suggests potential interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in isoindole derivatives due to their diverse biological activities and potential therapeutic applications. Studies have shown that isoindole-based compounds can exhibit various pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. The tert-butyl group in this compound adds an additional layer of functionality, which can influence its reactivity and binding affinity towards biological targets.

One of the most compelling aspects of tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate is its potential as a building block for more complex molecules. Its rigid heterocyclic core provides a stable platform for further chemical modifications, allowing researchers to tailor its properties to specific biological needs. This flexibility has made it a valuable intermediate in the synthesis of more sophisticated pharmacophores.

The synthesis of tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. The imino group, in particular, is sensitive to environmental factors such as temperature and pH, which can influence the outcome of the synthesis. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity.

In the realm of drug discovery, the biological activity of tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate is a key area of focus. Preclinical studies have demonstrated that derivatives of this compound can interact with various enzymes and receptors, suggesting potential applications in treating a wide range of diseases. For instance, some isoindole derivatives have shown promise in inhibiting kinases involved in cancer progression, highlighting the therapeutic potential of this molecular scaffold.

The development of high-throughput screening (HTS) technologies has further accelerated the exploration of tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate and its derivatives. These platforms allow researchers to rapidly assess the biological activity of numerous compounds simultaneously, enabling the identification of lead candidates for further optimization. The integration of computational chemistry tools has also played a crucial role in predicting the binding modes and interactions of this compound with biological targets.

The structural features of tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate make it an interesting candidate for developing novel drug candidates with improved pharmacokinetic properties. The tert-butyl group can enhance lipophilicity, which may improve membrane permeability and oral bioavailability. Additionally, the presence of both nitrogen and oxygen heteroatoms can contribute to hydrogen bonding interactions with biological targets, increasing binding affinity.

In conclusion, tert-butyl 1-imino-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2613384-66-8) represents a promising scaffold for pharmaceutical research and development. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug discovery. As our understanding of synthetic methodologies and biological assays continues to evolve, compounds like this are likely to play a significant role in the development of next-generation therapeutics.